molecular formula C12H17NO4S B8579933 1-[(4-Methoxyphenyl)sulfonyl]-2-pyrrolidinemethanol CAS No. 202751-30-2

1-[(4-Methoxyphenyl)sulfonyl]-2-pyrrolidinemethanol

Cat. No.: B8579933
CAS No.: 202751-30-2
M. Wt: 271.33 g/mol
InChI Key: QENDKLNKUVHFSD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-[(4-Methoxyphenyl)sulfonyl]-2-pyrrolidinemethanol is a useful research compound. Its molecular formula is C12H17NO4S and its molecular weight is 271.33 g/mol. The purity is usually 95%.
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Properties

CAS No.

202751-30-2

Molecular Formula

C12H17NO4S

Molecular Weight

271.33 g/mol

IUPAC Name

[1-(4-methoxyphenyl)sulfonylpyrrolidin-2-yl]methanol

InChI

InChI=1S/C12H17NO4S/c1-17-11-4-6-12(7-5-11)18(15,16)13-8-2-3-10(13)9-14/h4-7,10,14H,2-3,8-9H2,1H3

InChI Key

QENDKLNKUVHFSD-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=C(C=C1)S(=O)(=O)N2CCCC2CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

Part B: To a solution of 4.00 g (14 mmol) of 1-[(4-methoxyphenyl)sulfonyl]-2-carboxypyrrolidine from part A in 50 mL of anhydrous tetrahydrofuran at 0 C under a nitrogen atmosphere, was slowly added over 15 minutes, 20 mL (20 mmol) of a 1M solution of lithium aluminum hydride in diethyl ether. After stirring at room temperature for 2 hours, the solution was cooled in an ice bath, and quenched by the slow sequential addition of 0.8 mL of water, 0.8 mL of 10% sodium hydroxide and 2.4 mL of water. The resulting suspension was filtered through celite and the celite washed with ethyl acetate. The combined organic filtrates were stripped, the residue disolved in ethyl acetate, which was washed with 5% KHSO4, saturated sodium bicarbonate, brine, dried with sodium sulfate, filtered and stripped to afford 3.66 g of crude material. This was chromatographed on 200 g of silica gel using 40%-75% ethyl acetate/hexane to yield pure 1-[(4-methoxyphenyl)sulfonyl]-2-(hydroxymethyl)pyrrolidine, m/e=278 (M+Li).
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